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Compound of Interest

Compound Name: 4-Chloro-2-iodoaniline

Cat. No.: B181669

An In-depth Technical Guide to the Safe Handling of 4-Chloro-2-iodoaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 4-Chloro-2-
iodoaniline (CAS No: 63069-48-7). The information is compiled from multiple safety data
sheets to ensure a thorough overview for professionals in research and development.
Adherence to these guidelines is critical for minimizing risks and ensuring a safe laboratory
environment.

Chemical and Physical Properties

4-Chloro-2-iodoaniline is a substituted aniline derivative used as a building block in the
synthesis of pharmaceuticals and other complex organic molecules.[1] It is a light-sensitive
solid.[1][2] All quantitative and key physical data are summarized in Table 1.

Table 1: Physical and Chemical Properties of 4-Chloro-2-iodoaniline
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Property Value Source(s)

CAS Number 63069-48-7 [LI[21031[41[5]

Molecular Formula CeHsCIIN [11[31[5]

Molecular Weight 253.47 g/mol [61[7]
White to violet, pale brown, or

Appearance [1][2][5]
grey powder/crystals.[1][2][5]

Melting Point 39-43 °C [2][6]

Boiling Point 295 °C [2]

Flash Point >109 °C (>228.2 °F) 2114171

. Soluble in methanol; sparingly
Solubility [1112]

soluble in water.[1][2]

Relative Density

~2 g/cm3

[2]

Hazard Identification and Classification

4-Chloro-2-iodoaniline is classified as a hazardous substance. It is acutely toxic if swallowed,
causes serious eye damage, and irritates the skin and respiratory system.[2][7][8] The Globally
Harmonized System (GHS) classification provides a standardized summary of its hazards.

Table 2: GHS Hazard Classification for 4-Chloro-2-iodoaniline
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Classification Code Description Source(s)
Signal Word Danger [31[7]
. Toxic if swallowed.[2]
Acute Toxicity, Oral H301 [2][3](8]
[3][8]
Toxic / Harmful in
Acute Toxicity, Dermal  H311/H312 contact with skin.[9] [9][10]
[10]
Acute Toxicity, Toxic / Harmful if
] H331/H332 ) [9][10]
Inhalation inhaled.[9][10]
Skin Causes skin irritation.
: - H315 [31[8]
Corrosion/Irritation [3][8]
) Causes serious eye
Serious Eye s
o H318 / H319 damage / irritation.[2] [21[31[8]
Damage/Irritation
[3][8]
STOT, Single May cause respirator
I H335 o Y , P Y [7]
Exposure irritation.[7]
May cause damage to
STOT, Repeated organs (Blood)
H373 [3]
Exposure through prolonged
exposure.[3]
) Very toxic / Toxic to
Aquatic Hazard, o ]
H410/ H411 aquatic life with long [319]

Chronic

lasting effects.[3][9]

Safe Handling and Storage Protocols

Proper handling and storage are essential to prevent exposure and maintain chemical integrity.

Handling

Personnel must handle 4-Chloro-2-iodoaniline in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize dust generation and inhalation.[3][11] Avoid contact
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with skin, eyes, and clothing.[2][3] Do not eat, drink, or smoke in handling areas.[2][3] All
contaminated clothing should be removed immediately and washed before reuse.[3][4] After
handling, wash hands and any exposed skin thoroughly.[2][3][4]

Storage

Store the compound in a tightly closed, original container in a cool, dry, and dark place.[2][3]
The storage area should be well-ventilated and locked.[3][4] Protect from light and moisture.[2]
This material is incompatible with strong oxidizing agents, acids, acid anhydrides, acid
chlorides, and chloroformates.[2][4][11]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following diagram
outlines the recommended workflow for donning and using PPE.
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Review SDS and SOPs

A

Ensure fume hood is operational

\ 4

Verify emergency equipment
(eyewash, shower) is accessible

Prepafation

Wear flame-resistant lab coat

Don inner and outer nitrile gloves

Wear chemical safety goggles
and face shield

Use NIOSH-approved respirator
(if required)

Donning PPE

Weigh compound in a
sealed container

Perform chemical manipulations

Handling Operations (in Fume Hood)

Decontaminate surfaces

Segregate and seal all
contaminated waste

Remove PPE in reverse order

Wash hands thoroughly

Decontamination & Disposal

Figure 1: PPE and Safe Handling Workflow

Click to download full resolution via product page

Caption: Workflow for preparation, PPE, and handling of 4-Chloro-2-iodoaniline.
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Detailed PPE Specifications

o Engineering Controls: Work must be performed in a well-ventilated area, with a local exhaust
or in a chemical fume hood.[3] Safety showers and eyewash stations must be readily
available.[3]

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield conforming to
OSHA or EN166 standards.[3][4]

e Hand Protection: Wear impervious gloves, such as nitrile rubber.[3]

» Skin and Body Protection: Wear a protective lab coat and other suitable protective clothing.
[3][12]

» Respiratory Protection: If dust is generated or exposure limits are exceeded, use a NIOSH-
approved dust respirator or self-contained breathing apparatus (SCBA).[3][4]

First-Aid and Emergency Procedures

Immediate action is required in case of exposure. Always show the Safety Data Sheet to
attending medical personnel.[4][9]

Table 3: First-Aid Measures for 4-Chloro-2-iodoaniline Exposure
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Exposure Route Procedure Source(s)

IF SWALLOWED: Immediately
call a POISON CENTER or

Ingestion doctor.[3][4] Rinse mouth with [21[31141[12]
water.[3][4][12] Do not induce

vomiting.[2]

IF INHALED: Remove person
to fresh air and keep
comfortable for breathing.[4]
Inhalation [10] If breathing has stopped, [4109][10][11]
provide artificial respiration.[9]
[11] Seek immediate medical
attention.[9][10]

IF ON SKIN: Immediately
remove all contaminated
clothing.[9] Wash the affected
Skin Contact area with plenty of soap and [21[31[41[9]
water.[2][3] Seek medical
advice if irritation occurs or you
feel unwell.[3][4]

IF IN EYES: Rinse cautiously
with water for several minutes
(at least 15).[3][4] Remove
Eye Contact contact lenses, if present and [3114]
easy to do.[3][4] Continue
rinsing and seek immediate

medical attention.[3][4]

Fire-Fighting and Accidental Release

Table 4: Fire-Fighting and Accidental Release Measures

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.aarti-industries.com/Upload/PDF/Gps-safety-summary-4-chloroaniline.pdf
https://mubychem.com/4chloro2iodoanilinemanufacturers.html
https://mubychem.com/4chloro2iodoanilinemanufacturers.html
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.aarti-industries.com/Upload/PDF/Gps-safety-summary-4-chloroaniline.pdf
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3600%2F3630-M-X3.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/477222
https://www.fishersci.com/store/msds?partNumber=AC156610250&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/477222
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3600%2F3630-M-X3.pdf
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/477222
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3600%2F3630-M-X3.pdf
https://www.fishersci.com/store/msds?partNumber=AC156610250&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/477222
https://mubychem.com/4chloro2iodoanilinemanufacturers.html
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://mubychem.com/4chloro2iodoanilinemanufacturers.html
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/477222
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Measure

Details

Source(s)

Suitable Extinguishing Media

Dry chemical, carbon dioxide
(CO2), water spray, or
chemical foam.[2][3][4]

[21(31[4]

Unsuitable Extinguishing
Media

Avoid solid streams of water
which could scatter the

material.[2]

[2]

Hazardous Combustion

Products

May evolve toxic fumes
including oxides of carbon
(CO, CO2), nitrogen oxides
(NOx), hydrogen chloride, and
hydrogen iodide.[2][4]

[2]14]

Accidental Release

Evacuate personnel.[3] Avoid
dust formation.[2] Wear
appropriate PPE.[2][3] Sweep
up the material, place itin a
sealed container for disposal,
and do not let the product

enter drains.[3]

[2](3]

Toxicological Summary

The primary toxicological concern is acute toxicity upon ingestion.[2] Prolonged or repeated

exposure may cause damage to the blood.[3]

Table 5: Toxicological Data for 4-Chloro-2-iodoaniline

Metric

Value

Organism/Route

Source(s)

Acute Oral LD50

100 mg/kg

Not specified

[2]

Transport and Disposal Information

4-Chloro-2-iodoaniline is regulated for transport due to its toxicity.
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Table 6: Transport Information

Regulation Details Source(s)

UN Number UN2811 [2]

o Toxic solid, organic, n.o.s. (4-
Proper Shipping Name ) N [2]
Chloro-2-iodoaniline)

Transport Hazard Class 6.1 (Toxic substances) [2]
Packing Group 1] [2]
Disposal

Dispose of contents and containers in accordance with all local, state, and federal regulations.
[2][3] Waste should be sent to an approved waste disposal plant.[4][9] Do not allow the
chemical to enter drains, soil, or water sources.[2][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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